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Abstract

AS1269574 is a small molecule agonist for the G protein-coupled receptor 119 (GPR119), a
promising target for the treatment of type 2 diabetes. It has been demonstrated to stimulate
glucose-stimulated insulin secretion (GSIS). Uniquely, AS1269574 also functions as an agonist
for the Transient Receptor Potential Ankyrin 1 (TRPAL1) cation channel, leading to the secretion
of glucagon-like peptide-1 (GLP-1). This dual agonism makes it a compound of significant
interest for glucoregulatory studies. This document provides a detailed, generalized protocol for
the oral administration of AS1269574 to mice for in vivo studies, such as an oral glucose
tolerance test (OGTT).

Disclaimer: The following protocols are representative examples based on common practices
for oral administration of small molecules to mice and published data on GPR119 agonists. The
specific oral administration protocol for AS1269574, including the exact dosage and vehicle
used in the seminal study by Yoshida et al. (2010), is not publicly available in the accessed
literature. Researchers should perform dose-response studies to determine the optimal dose
for their specific experimental model.

Signaling Pathway of AS1269574

AS1269574 exhibits a dual mechanism of action to enhance glucose homeostasis. It acts as
an agonist for both GPR119 and TRPA1 channels, leading to increased insulin and GLP-1
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secretion.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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